2H-Benzimidazol-2-one, 5-(ethylamino)-1,3-dihydro-

• IUPAC Name: 5-(ethylamino)-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C9H11N3O/c1-2-10-6-3-4-7-8(5-6)12-9(13)11-7/h3-5,10H,2H2,1H3,(H2,11,12,13)
• InChI Key: SIPRNAFXUBTDGD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC2=C(C=C1)NC(=O)N2
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol

Description

2H-Benzimidazol-2-one, 5-(ethylamino)-1,3-dihydro- (hereafter referred to as 2H-BED) is a heterocyclic compound with a broad range of applications in both scientific research and industrial processes. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 2H-BED is also used in the synthesis of dyes, pigments, and other materials.

Scientific Research Applications

Antimicrobial Activity

• A series of 2-substituted benzimidazole, benzoxazole, and benzothiazole derivatives were synthesized and showed significant in vitro antibacterial and antifungal activities, suggesting potential as new classes of antimicrobial agents (Padalkar et al., 2016). Another study confirmed the antimicrobial effectiveness of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives against various microbial strains (Salahuddin et al., 2017).

Photophysical Characteristics

• Novel 2-substituted benzimidazole derivatives were developed, highlighting their photophysical properties, which include single absorption and dual emission characteristics. These findings support their application in fluorescent materials and biological imaging (Padalkar et al., 2011).

Anticancer Activity

• Benzimidazole derivatives were evaluated for their anticancer activity, demonstrating potential for tumor inhibition and treatment of microbial infections. The study suggests these compounds could serve as potent clinical drugs for treating certain cancers (Khalifa et al., 2018).

Antioxidative Potential

• Research into benzimidazole/benzothiazole-2-carboxamides with variable methoxy and hydroxy groups revealed notable antiproliferative and antioxidant activities. These compounds, especially those with trimethoxy substitution, show promise as efficient antioxidants and antiproliferative agents, with potential applications in developing treatments for oxidative stress-related diseases (Cindrić et al., 2019).

Antiplatelet and Anti-Influenza Activities

• Novel 10-substituted 2-(1-piperazinyl)pyrimido[1,2-a]benzimidazol-4(10H)-ones demonstrated good inhibitory properties against human platelet aggregation, suggesting therapeutic potential in cardiovascular diseases (Di Braccio et al., 2013). Additionally, benzamide-based 5-aminopyrazoles and their derivatives showed significant antiviral activities against avian influenza virus, highlighting their potential as antiviral agents (Hebishy et al., 2020).